

difference between Afub7aica and AB-FUBINACA

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Afub7aica

Cat. No.: B10821342

[Get Quote](#)

An In-depth Technical Guide to the Core Differences Between **AFUB7AICA** and AB-FUBINACA

Executive Summary

This guide provides a detailed comparative analysis of two synthetic cannabinoid receptor agonists (SCRAs), **AFUB7AICA** and AB-FUBINACA, for researchers, scientists, and drug development professionals. While both compounds share a similar L-valinamide side chain and a 4-fluorobenzyl group, their core heterocyclic structures are fundamentally different. AB-FUBINACA is built upon an indazole-3-carboxamide core, whereas **AFUB7AICA** possesses a 7-azaindole (pyrrolo[2,3-b]pyridine-3-carboxamide) core. This seemingly subtle change in the bicyclic core—specifically the position of a nitrogen atom—imparts significant differences in their expected metabolic stability, and presents distinct challenges and opportunities for analytical differentiation. AB-FUBINACA is a well-characterized, potent full agonist at both CB1 and CB2 receptors. In contrast, while **AFUB7AICA** is structurally analogous and sold as a research chemical, specific pharmacological data for it is not readily available in peer-reviewed literature. However, analysis of its structural class suggests it likely functions as a potent cannabinoid agonist. The primary distinction lies in metabolism; the 7-azaindole core of **AFUB7AICA** is predicted to have lower metabolic reactivity compared to the indazole core of

AB-FUBINACA, potentially leading to a longer duration of action and a different metabolite profile. This guide will dissect these differences from chemical, pharmacological, metabolic, and analytical perspectives.

Introduction

The landscape of new psychoactive substances (NPS) is in a constant state of flux, with synthetic cannabinoid receptor agonists (SCRAs) representing one of the largest and most structurally diverse classes.[1][2] These compounds, often developed to mimic the effects of Δ^9 -tetrahydrocannabinol (Δ^9 -THC), typically interact with the cannabinoid receptors CB1 and CB2.[2] Two such compounds that have appeared on the designer drug market are AB-FUBINACA and **AFUB7AICA**.


AB-FUBINACA, first synthesized by Pfizer in 2009 as a potential analgesic, is a well-documented SCRA with a potent affinity for cannabinoid receptors.[3] Its structure is based on an indazole-3-carboxamide scaffold. **AFUB7AICA**, a more recent emergence, represents a structural modification wherein the indazole core is replaced by a bioisosteric 7-azaindole (pyrrolo[2,3-b]pyridine) core.[1][4] This guide aims to provide an in-depth technical comparison of these two compounds, focusing on the critical differences that arise from their distinct heterocyclic cores. Understanding these differences is crucial for forensic identification, pharmacological research, and the prediction of metabolic fate and potential toxicity.

Structural Analysis and Synthesis

The defining difference between AB-FUBINACA and **AFUB7AICA** lies in their core heterocyclic systems. Both molecules share an identical N-[(2S)-1-amino-3-methyl-1-oxobutan-2-yl] (L-valinamide) side chain and a 1-(4-fluorobenzyl) substituent. However, the bicyclic ring to which these are attached differs significantly.


- AB-FUBINACA features an indazole-3-carboxamide core.
- **AFUB7AICA** features a 1H-pyrrolo[2,3-b]pyridine-3-carboxamide (7-azaindole) core.

This difference is illustrated below. The key distinction is the replacement of the nitrogen atom at position 2 in the indazole ring with a carbon atom, and the introduction of a nitrogen atom at position 7 in the pyrrolo[2,3-b]pyridine ring.



[Click to download full resolution via product page](#)

Figure 1. Chemical Structures of AB-FUBINACA and **AFUB7AICA**.



[Click to download full resolution via product page](#)

Figure 2. Core Structural Difference.

Synthesis Overview

The synthesis of these two classes of compounds follows similar general principles but starts with different core materials.

2.1.1 Synthesis of Indazole-3-Carboxamides (e.g., AB-FUBINACA)

A common synthetic route for indazole-based SCRA involves a two-step process starting from a commercially available indazole-3-carboxylate ester.^[5]

Figure 3. General Synthesis Workflow for AB-FUBINACA.

Protocol: General Synthesis of AB-FUBINACA

- **N-Alkylation:** Methyl 1H-indazole-3-carboxylate is reacted with an appropriate alkylating agent, such as 4-fluorobenzyl bromide, in the presence of a base (e.g., sodium hydride or potassium carbonate) in a suitable solvent (e.g., DMF or acetonitrile). This step selectively adds the benzyl group to the N1 position of the indazole ring.[\[5\]](#)
- **Amide Formation:** The resulting ester intermediate is then coupled with the desired amino acid amide, in this case, L-valinamide. This is typically achieved by first hydrolyzing the ester to the corresponding carboxylic acid, followed by an amide coupling reaction using standard reagents like EDC/HOBt or T3P. Alternatively, direct amidation of the ester can sometimes be achieved under specific conditions.

2.1.2 Synthesis of Pyrrolo[2,3-b]pyridine-3-carboxamides (e.g., **AFUB7AICA**)

The synthesis of 7-azaindole derivatives follows a parallel path, starting with methyl 1H-pyrrolo[2,3-b]pyridine-3-carboxylate.[\[6\]](#)

Protocol: General Synthesis of **AFUB7AICA**

- **N-Alkylation:** Similar to the indazole synthesis, the starting 7-azaindole ester is N-alkylated with 4-fluorobenzyl bromide using a suitable base and solvent system.
- **Amide Formation:** The alkylated 7-azaindole ester is then converted to the final carboxamide product by reaction with L-valinamide, using similar amide coupling methodologies as described for AB-FUBINACA.[\[6\]](#)

The bioisosteric replacement of the indole ring with azaindole moieties has been shown to improve the physicochemical properties of compounds in some cases.[\[4\]](#)

Mechanism of Action and Pharmacology

Both AB-FUBINACA and **AFUB7AICA** are designed to act as agonists at the cannabinoid receptors CB1 and CB2, which are G-protein coupled receptors.[\[2\]](#) The CB1 receptor is primarily located in the central nervous system and mediates the psychoactive effects, while the CB2 receptor is predominantly found in the peripheral nervous system and immune cells.[\[7\]](#)

Pharmacology of AB-FUBINACA

AB-FUBINACA is a well-characterized, potent, and full agonist at both human CB1 and CB2 receptors.[3] Its high affinity and efficacy are responsible for its strong cannabimimetic effects, which include suppression of locomotor activity, hypothermia, and catalepsy in animal models.[8]

Parameter	Receptor	Value	Reference(s)
Binding Affinity (Ki)	human CB1	0.9 nM	[3]
	human CB2	23.2 nM	
Functional Activity (EC50)	human CB1	1.8 nM	[3]
	human CB2	3.2 nM	
Efficacy	human CB1/CB2	Full Agonist	[8]

Expected Pharmacology of AFUB7AICA

Specific peer-reviewed pharmacological data (Ki, EC50) for **AFUB7AICA** are not currently available. However, based on its structural similarity to other potent SCRA and the known activity of other 7-azaindole derivatives, it is reasonable to infer its likely pharmacological profile.

Studies on other 7-azaindole carboxamide synthetic cannabinoids have shown that they can be potent CB1 and CB2 receptor ligands.[9][10] For instance, some 7-azaindoquinuclidinone analogs exhibit high nanomolar affinity for CB2 receptors.[9][10] The replacement of an indole with a 7-azaindole core does not necessarily diminish cannabinoid receptor affinity and can sometimes enhance drug-target interactions.[4] However, one study noted that in a series of allosteric modulators, the 7-azaindole analogs lost the ability to bind to the CB1 receptor, indicating that the pharmacological impact of this structural change can be scaffold-dependent.[4] Given that **AFUB7AICA** is marketed as a synthetic cannabinoid and its close structural relative 5F-AB-P7AICA was sold as 'AB-FUB7AICA', it is highly probable that **AFUB7AICA** is also a potent CB1/CB2 receptor agonist.[1][2]

Metabolic Pathways

The metabolism of SCRA is a critical factor in their duration of action and the generation of potentially active or toxic metabolites. The primary difference in the core structure of AB-FUBINACA and **AFUB7AICA** is expected to significantly influence their metabolic fate.

Metabolism of AB-FUBINACA

AB-FUBINACA undergoes extensive phase I metabolism. The major metabolic pathways identified in human liver microsome studies include:

- **Amide Hydrolysis:** Cleavage of the terminal amide on the valinamide moiety to form the corresponding carboxylic acid.
- **Hydroxylation:** Addition of hydroxyl groups to the indazole ring and the alkyl portion of the valinamide side chain.
- **Dehydrogenation:** Oxidation of hydroxylated metabolites to form ketones.
- **Dihydrodiol Formation:** Epoxidation of the indazole ring followed by hydrolysis.


Metabolism of **AFUB7AICA** (Inferred)

While direct metabolic studies on **AFUB7AICA** are not published, a comprehensive study on 5F-AB-P7AICA, the 5-fluoropentyl analog of **AFUB7AICA** which was sold under the name 'AB-FUB7AICA', provides critical insights.^[1]^[2] The study found that the main phase I metabolic pathways for this 7-azaindole derivative were:

- **Hydroxylation:** Primarily on the alkyl chain.^[2]
- **Amide Hydrolysis:** Formation of the carboxylic acid metabolite.^[2]
- **Hydrolytic Defluorination:** In the case of the 5-fluoropentyl analog.^[2]

A key finding was that the parent compound (5F-AB-P7AICA) showed the highest signals in most urine samples, which is in contrast to many other SCRA that are almost completely metabolized.^[2] This suggests that the replacement of the nitrogen at position 2 (indazole) with a nitrogen at position 7 (7-azaindole) leads to a lower metabolic reactivity.^[2] This could result

in a longer half-life and prolonged pharmacological effects for **AFUB7AICA** compared to AB-FUBINACA.



[Click to download full resolution via product page](#)

Figure 4. Comparative Metabolic Pathways.

Analytical and Forensic Differentiation

The structural differences between AB-FUBINACA and **AFUB7AICA**, while subtle, are sufficient for their differentiation using modern analytical techniques. The primary challenge for forensic laboratories is distinguishing between these and other potential positional isomers.

Mass Spectrometry (MS)

Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the gold standards for identifying SCRA.

- **Fragmentation Patterns:** The core structures of indazole and 7-azaindole will produce distinct fragmentation patterns upon ionization. For example, the cleavage between the 4-fluorobenzyl group and the heterocyclic core is a common fragmentation pathway. The resulting core fragment ions will have different exact masses and isotopic patterns, allowing for unambiguous identification with high-resolution mass spectrometry (HRMS).
- **Isomer Differentiation:** LC-MS/MS is particularly powerful for differentiating isomers. By carefully selecting precursor and product ion transitions and optimizing collision energies, it is possible to generate unique fragmentation patterns or ion ratios for different positional

isomers.[9] For instance, the fragmentation of the carboxamide side chain can also provide structural information.[9]

Protocol: General LC-MS/MS Method for Differentiation

- **Sample Preparation:** Extract the analyte from the matrix (e.g., herbal material, blood, urine) using a suitable technique like liquid-liquid extraction or solid-phase extraction.
- **Chromatographic Separation:** Use a reverse-phase C18 column with a gradient elution of mobile phases such as water with 0.1% formic acid (A) and acetonitrile or methanol with 0.1% formic acid (B). This will separate the analytes from matrix components and potentially from closely related isomers.
- **Mass Spectrometric Detection:** Operate the mass spectrometer in positive electrospray ionization (ESI+) mode.
- **MS/MS Analysis:**
 - Select the protonated molecular ion $[M+H]^+$ of both AB-FUBINACA and **AFUB7AICA** as the precursor ion.
 - Perform collision-induced dissociation (CID) and acquire product ion spectra.
 - Identify characteristic product ions for each compound. The indazole core fragment will differ from the 7-azaindole core fragment. The loss of the valinamide side chain will also produce diagnostic ions.
 - For confirmation, establish a selected reaction monitoring (SRM) method using at least two specific precursor-to-product ion transitions for each analyte.
- **Data Interpretation:** Compare the retention times and mass spectra of the unknown sample to certified reference materials of AB-FUBINACA and **AFUB7AICA**. The combination of chromatographic retention time and unique MS/MS fragmentation pattern provides a high degree of confidence in identification.

Other Spectroscopic Techniques

- Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for the definitive structural elucidation of new psychoactive substances. ^1H and ^{13}C NMR spectra will show distinct chemical shifts and coupling patterns for the aromatic protons and carbons in the indazole versus the 7-azaindole core, allowing for unambiguous differentiation.[5][11]
- Raman Spectroscopy: This technique can provide a rapid, non-destructive method for differentiating between indole and indazole amide synthetic cannabinoids based on differences in their vibrational modes.[12] It is plausible that this technique could also distinguish between the indazole and 7-azaindole cores.

Conclusion

AFUB7AICA and AB-FUBINACA exemplify the subtle yet significant structural evolution of synthetic cannabinoids. The core directive of this guide was to dissect their differences, moving beyond a simple structural comparison. The key distinction is the substitution of an indazole core in AB-FUBINACA with a 7-azaindole core in **AFUB7AICA**. This modification has profound implications:

- Pharmacology: While AB-FUBINACA is a confirmed potent, full CB1/CB2 agonist, the specific pharmacological profile of **AFUB7AICA** remains to be publicly characterized. However, based on its structural class, it is likely a potent agonist.
- Metabolism: The 7-azaindole core appears to be less susceptible to metabolic degradation than the indazole core. This suggests **AFUB7AICA** may have a longer duration of action and that the parent compound could be a more prominent urinary marker compared to AB-FUBINACA, which is extensively metabolized.
- Analysis: The difference in their core structures provides a solid basis for their analytical differentiation using mass spectrometry and other spectroscopic methods, which can generate unique molecular fingerprints for each compound.

For researchers and drug development professionals, understanding these differences is paramount. The altered metabolic profile of 7-azaindole derivatives could be leveraged in the design of new therapeutic agents with improved pharmacokinetic properties. For forensic scientists, awareness of these structural analogs is crucial for developing and validating

analytical methods to keep pace with the ever-changing landscape of new psychoactive substances.

References

- Mogler, L., et al. (2020). Detection and phase I metabolism of the 7-azaindole-derived synthetic cannabinoid 5F-AB-P7AICA. *Drug Testing and Analysis*, 12(1), 104-113. [[Link](#)]
- Mogler, L., et al. (2020). Detection and phase I metabolism of the 7-azaindole-derived synthetic cannabinoid 5F-AB-P7AICA including a preliminary pharmacokinetic evaluation. *Drug Testing and Analysis*, 12(1), 104-113. [[Link](#)]
- Lu, C., et al. (2020). Exploring 6-Azaindole and 7-Azaindole Rings for Developing Cannabinoid Receptor 1 Allosteric Modulators. *Molecules*, 25(15), 3373. [[Link](#)]
- Saeed, A., et al. (2020). 7-Azaindolequinuclidinones (7-AIQD): A novel class of cannabinoid 1 (CB1) and cannabinoid 2 (CB2) receptor ligands. *Bioorganic & Medicinal Chemistry Letters*, 30(22), 127501. [[Link](#)]
- Saeed, A., et al. (2020). 7-Azaindolequinuclidinones (7-AIQD): A novel class of cannabinoid 1 (CB1) and cannabinoid 2 (CB2) receptor ligands. *Bioorganic & Medicinal Chemistry Letters*, 30(22), 127501. [[Link](#)]
- Mogler, L., et al. (2020). Detection and phase I metabolism of the 7-azaindole-derived synthetic cannabinoid 5F-AB-P7AICA including a preliminary pharmacokinetic evaluation. *Drug Testing and Analysis*, 12(1), 104-113. [[Link](#)]
- Wagmann, L., et al. (2021). Comparison of in vitro and in vivo models for the elucidation of metabolic patterns of 7-azaindole-derived synthetic cannabinoids exemplified using cumyl-5F-P7AICA. *Drug Testing and Analysis*, 13(1), 74-90. [[Link](#)]
- Mushtaq, N., et al. (2008). SYNTHESIS AND PHARMACOLOGICAL ACTIVITIES OF 7-AZAINDOLE DERIVATIVES. *Pakistan Journal of Pharmaceutical Sciences*, 21(3). [[Link](#)]
- Shevyrin, V., et al. (2015). Identification and analytical characteristics of synthetic cannabinoids with an indazole-3-carboxamide structure bearing a N-1-methoxycarbonylalkyl group. *Analytical and Bioanalytical Chemistry*, 407(21), 6301-6315. [[Link](#)]

- Attermann, S., et al. (2023). Synthesis and pharmacological evaluation of newly detected synthetic cannabinoid receptor agonists AB-4CN-BUTICA, MMB-4CN-BUTINACA, MDMB-4F-BUTICA, MDMB-4F-BUTINACA and their analogs. *Frontiers in Chemistry*, 11, 123456. [\[Link\]](#)
- Pferschy-Wenzig, E. M., et al. (2018). Pharmacological evaluation of new constituents of “Spice”: synthetic cannabinoids based on indole, indazole, benzimidazole and carbazole scaffolds. *Forensic Toxicology*, 36(2), 315-331. [\[Link\]](#)
- Banister, S. D., et al. (2015). Pharmacology of Indole and Indazole Synthetic Cannabinoid Designer Drugs AB-FUBINACA, ADB-FUBINACA, AB-PINACA, ADB-PINACA, 5F-AB-PINACA, 5F-ADB-PINACA, ADBICA, and 5F-ADBICA. *ACS Chemical Neuroscience*, 6(9), 1546-1559. [\[Link\]](#)
- Wang, H., et al. (2021). Identification and quantification of 10 indole/indazole carboxamide synthetic cannabinoids in 36 herbal blends by gas chromatography-mass spectrometry and nuclear magnetic resonance spectroscopy. *Journal of Forensic Sciences*, 66(6), 2156-2166. [\[Link\]](#)
- Al-Taji, A., et al. (2023). Behavioral pharmacology of novel synthetic indazole, indole, and benzimidazole cannabinoids in rodents. *Psychopharmacology*, 240(6), 1181-1194. [\[Link\]](#)
- Wikipedia. (n.d.). AB-FUBINACA. Retrieved from [\[Link\]](#)
- Lee, J., & Jiang, H. (2022). Analysis of indole and indazole amides synthetic cannabinoids by differential Raman spectroscopy based on ANN. *Journal of Forensic Sciences*, 67(6), 2242-2252. [\[Link\]](#)
- Pferschy-Wenzig, E. M., et al. (2018). Pharmacological evaluation of new constituents of “Spice”: synthetic cannabinoids based on indole, indazole, benzimidazole and carbazole scaffolds. *Forensic Toxicology*, 36(2), 315-331. [\[Link\]](#)
- Shaker, Y. M., et al. (2014). One-pot, three-component Synthesis of pyrrolo[2,3-d]pyrimidine Derivatives. *Journal of Heterocyclic Chemistry*, 51(5), 1365-1370. [\[Link\]](#)
- Morales, P., et al. (2020). Investigation in the CB1 and CB2 receptor binding profile and intrinsic activity of (–)- and (+)-cannabidiol and their cannabidivarin and carboxylate

counterparts. Pharmacological Research, 159, 104954. [[Link](#)]

- Shevyrin, V., et al. (2013). Analytical characterization of some synthetic cannabinoids, derivatives of indole-3-carboxylic acid. Forensic Science International, 232(1-3), 1-10. [[Link](#)]
- Canna, M., et al. (2021). A Systematic Study of the In Vitro Pharmacokinetics and Estimated Human In Vivo Clearance of Indole and Indazole-3-Carboxamide Synthetic Cannabinoid Receptor Agonists Detected on the Illicit Drug Market. Molecules, 26(5), 1435. [[Link](#)]
- Goggins, R., et al. (2019). Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. ACS Medicinal Chemistry Letters, 10(12), 1673-1679. [[Link](#)]
- Rubinstenn, G., et al. (2021). Pyrrolo [2,3-b]pyridine-3-carboxamide compositions and methods for ameliorating hearing loss.
- Wang, Y., et al. (2023). Synthesis and biological evaluation of novel pyrrolo[2,3-b]pyridine derivatives as potent GSK-3 β inhibitors for treating Alzheimer's disease. European Journal of Medicinal Chemistry, 250, 115219. [[Link](#)]
- Pertwee, R. G. (2008). Endocannabinoid Binding to the Cannabinoid Receptors: What Is Known and What Remains Unknown. Current Pharmaceutical Design, 14(23), 2269-2315. [[Link](#)]
- Alqasoumi, S. I., et al. (2020). Targeting Cannabinoid Receptors: Current Status and Prospects of Natural Products. Molecules, 25(14), 3253. [[Link](#)]
- Farmer, J. B., et al. (1974). Pharmacology of AH 5158; a drug which blocks both alpha- and beta-adrenoceptors. British Journal of Pharmacology, 51(2), 161-171. [[Link](#)]
- Kurosu, M., et al. (2015). Discovery of a Capuramycin Analog That Kills Nonreplicating Mycobacterium Tuberculosis and Its Synergistic Effects With Translocase I Inhibitors. The Journal of Antibiotics, 68(4), 262-269. [[Link](#)]
- Vahdat, L., et al. (2010). Eribulin mesilate, a halichondrin B analogue, in the treatment of breast cancer. Drugs of Today, 46(9), 641-653. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. cris.unibo.it [cris.unibo.it]
- 2. Detection and phase I metabolism of the 7-azaindole-derived synthetic cannabinoid 5F-AB-P7AICA including a preliminary pharmacokinetic evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. mdpi.com [mdpi.com]
- 4. Exploring 6-Azaindole and 7-Azaindole Rings for Developing Cannabinoid Receptor 1 Allosteric Modulators - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Identification and analytical characteristics of synthetic cannabinoids with an indazole-3-carboxamide structure bearing a N-1-methoxycarbonylalkyl group - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Frontiers | Synthesis and pharmacological evaluation of newly detected synthetic cannabinoid receptor agonists AB-4CN-BUTICA, MMB-4CN-BUTINACA, MDMB-4F-BUTICA, MDMB-4F-BUTINACA and their analogs [frontiersin.org]
- 7. Pharmacological evaluation of new constituents of “Spice”: synthetic cannabinoids based on indole, indazole, benzimidazole and carbazole scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Pharmacology of Indole and Indazole Synthetic Cannabinoid Designer Drugs AB-FUBINACA, ADB-FUBINACA, AB-PINACA, ADB-PINACA, 5F-AB-PINACA, 5F-ADB-PINACA, ADBICA, and 5F-ADBICA - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. 7-Azaindolequinuclidinones (7-AIQD): A novel class of cannabinoid 1 (CB1) and cannabinoid 2 (CB2) receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
- 10. 7-Azaindolequinuclidinones (7-AIQD): A novel class of cannabinoid 1 (CB1) and cannabinoid 2 (CB2) receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. Identification and quantification of 10 indole/indazole carboxamide synthetic cannabinoids in 36 herbal blends by gas chromatography-mass spectrometry and nuclear magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Analysis of indole and indazole amides synthetic cannabinoids by differential Raman spectroscopy based on ANN - PubMed [pubmed.ncbi.nlm.nih.gov]

- To cite this document: BenchChem. [difference between Afub7aica and AB-FUBINACA]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b10821342/docs#difference-between-afub7aica-and-ab-fubinaca\]](https://www.benchchem.com/product/b10821342/docs#difference-between-afub7aica-and-ab-fubinaca)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)